N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C13H14N4OS/c1-10-8-11(19-9-10)13(18)14-4-5-16-6-7-17-12(16)2-3-15-17/h2-3,6-9H,4-5H2,1H3,(H,14,18)
• InChI Key: ZCIDERFNSXVBCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

“N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-methylthiophene-2-carboxamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrazole ring, which is a class of organic compounds with the formula C3H3N2H. The imidazole ring is a key structural unit for pharmaceutical, agrochemical, and material science applications.

Scientific Research Applications

Anticancer Agents

The discovery of novel imidazo[1,2-a]pyridine derivatives has led to the development of covalent anticancer agents. Researchers have utilized imidazo[1,2-a]pyridine as a core scaffold to synthesize a series of KRAS G12C inhibitors. .

Antimicrobial Activity

Imidazole-containing compounds often exhibit antimicrobial properties. The derivatives of 1,3-diazole (imidazole) have demonstrated antibacterial, antifungal, and antiprotozoal activities. .

Antioxidant Potential

Certain imidazole derivatives, including those with thiophene moieties, possess antioxidant properties. These compounds can scavenge free radicals and protect cells from oxidative damage. .

Inhibition of Succinate Dehydrogenase

Carboxamide derivatives derived from imidazoles have been investigated for their inhibitory effects. .

Anti-Inflammatory and Antipyretic Effects

Imidazole-based compounds have been explored for their anti-inflammatory and antipyretic properties. These molecules may modulate immune responses and reduce inflammation. .

DNA-Based Structures and Histidine Analogues

Imidazole serves as a fundamental building block in DNA-based structures and is a key component of histidine, an essential amino acid. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties and can interact with various targets .

Mode of Action

Imidazole-containing compounds are known to show a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . The specific interaction of this compound with its targets and the resulting changes would depend on the nature of the target and the specific biochemical context.

Biochemical Pathways

Given the broad range of activities of imidazole-containing compounds, it is likely that multiple pathways could be affected . The downstream effects would depend on the specific targets and pathways involved.

Pharmacokinetics

It is known that imidazole-containing compounds are generally highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific targets and pathways involved. Given the broad range of activities of imidazole-containing compounds, the effects could potentially be diverse and context-dependent .